Cas no 648926-16-3 (Benzenamine, 5-chloro-2-(2-phenylethoxy)-)

• Product Name: Benzenamine, 5-chloro-2-(2-phenylethoxy)-
• CAS No: 648926-16-3
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 412013
• PubChem ID: 26189250
• Update Time: 2025-07-18

Benzenamine, 5-chloro-2-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-(2-phenylethoxy)-
• 5-chloro-2-(2-phenylethoxy)aniline
• 5-Chloro-2-(phenethyloxy)aniline
• AKOS000198416
• SCHEMBL13812974
• SB81003
• 5-Chloro-2-phenethoxyaniline
• 648926-16-3
• DTXSID30649860

• Inchi： 1S/C14H14ClNO/c15-12-6-7-14(13(16)10-12)17-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,16H2
• InChI Key： XMXNGDMGABPLTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.07652
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 5-chloro-2-(2-phenylethoxy)-

Benzenamine, 5-chloro-2-(2-phenylethoxy)- (CAS No. 648926-16-3): An Overview of Its Properties and Applications

Benzenamine, 5-chloro-2-(2-phenylethoxy)- (CAS No. 648926-16-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-Chloro-N-(2-phenylethyl)aniline, is characterized by its aromatic ring system substituted with a chlorine atom and a phenylethoxy group. These structural features contribute to its diverse chemical and biological properties, making it a valuable compound for various applications.

The chemical structure of Benzenamine, 5-chloro-2-(2-phenylethoxy)- can be represented as C₁₄H₁₄ClN. The presence of the phenylethoxy group introduces significant hydrophobicity and lipophilicity, which are crucial for its interactions with biological systems. The chlorine atom further modulates the electronic properties of the molecule, influencing its reactivity and stability.

In recent years, extensive research has been conducted to explore the potential applications of Benzenamine, 5-chloro-2-(2-phenylethoxy)-. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo various chemical transformations makes it an attractive starting material for the development of new drugs. For instance, it has been utilized in the synthesis of antiviral agents, where its lipophilic nature enhances cellular uptake and bioavailability.

Another significant application of Benzenamine, 5-chloro-2-(2-phenylethoxy)- is in the field of materials science. Its unique chemical properties make it suitable for the preparation of functional polymers and coatings. Research has shown that derivatives of this compound can be used to create materials with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics and automotive manufacturing.

The biological activity of Benzenamine, 5-chloro-2-(2-phenylethoxy)- has also been a focus of recent studies. Preliminary investigations have indicated that it exhibits moderate anti-inflammatory and analgesic properties. These findings suggest that it could be a promising lead compound for the development of new therapeutic agents targeting inflammatory diseases and pain management.

In addition to its pharmaceutical and materials science applications, Benzenamine, 5-chloro-2-(2-phenylethoxy)- has been explored for its potential use in environmental remediation. Studies have shown that certain derivatives of this compound can effectively degrade pollutants in water and soil. This property makes it a candidate for developing eco-friendly solutions to environmental challenges.

The synthesis of Benzenamine, 5-chloro-2-(2-phenylethoxy)- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

Safety considerations are an important aspect when handling Benzenamine, 5-chloro-2-(2-phenylethoxy)-. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, Benzenamine, 5-chloro-2-(2-phenylethoxy)- (CAS No. 648926-16-3) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and properties make it a valuable asset for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern scientific endeavors.